Cas no 35713-39-4 ((2,3,6-trichlorophenyl)methanethiol)

• Product Name: (2,3,6-trichlorophenyl)methanethiol
• CAS No: 35713-39-4
• MF: C₇H₅Cl₃S
• MW: 227.538597822189
• CID: 6278431
• PubChem ID: 21564022
• Update Time: 2025-05-22

(2,3,6-trichlorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2,3,6-trichlorophenyl)methanethiol
• EN300-1288746
• 35713-39-4

• Inchi： 1S/C7H5Cl3S/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2,11H,3H2
• InChI Key： JGTTWTRARYDGRG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CS)Cl)Cl

Computed Properties

• Exact Mass: 225.917754g/mol
• Monoisotopic Mass: 225.917754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1Ų

Additional information on (2,3,6-trichlorophenyl)methanethiol

(2,3,6-Trichlorophenyl)Methanethiol: A Comprehensive Overview

(2,3,6-Trichlorophenyl)methanethiol, also known by its CAS number 35713-39-4, is a compound of significant interest in various fields of chemistry and material science. This compound is characterized by its unique structure, which consists of a benzene ring substituted with three chlorine atoms at positions 2, 3, and 6, and a methanethiol group (-SCH₃) attached to the benzene ring. The combination of these substituents imparts distinctive chemical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of (2,3,6-trichlorophenyl)methanethiol involves a series of well-defined chemical reactions. Typically, the starting material is 2,3,6-trichlorotoluene or its derivatives. The methylation step is often achieved through nucleophilic substitution or coupling reactions under specific conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

One of the most notable applications of (2,3,6-trichlorophenyl)methanethiol is in the field of materials science. Its sulfur-containing group makes it a potential candidate for sulfur-based polymers and composites. Studies have shown that incorporating this compound into polymer matrices can enhance mechanical properties such as tensile strength and thermal stability. Additionally, its electron-withdrawing groups can influence the electronic properties of materials, making it useful in semiconductor applications.

In recent years, there has been growing interest in the biological activity of (2,3,6-trichlorophenyl)methanethiol. Preliminary studies suggest that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. Furthermore, its potential as an antioxidant has been explored in vitro models. These findings open up new avenues for its application in pharmaceuticals and food additives.

The environmental impact of (2,3,6-trichlorophenyl)methanethiol has also been a topic of research. Studies indicate that it undergoes biodegradation under specific conditions; however, further research is needed to fully understand its fate in different ecosystems. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards.

In conclusion, (2,3,6-trichlorophenyl)methanethiol (CAS No: 35713-39-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research and development. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in both academic and industrial settings.